Cas no 554-88-1 (Glucoiberin)

• Product Name: Glucoiberin
• CAS No: 554-88-1
• Molecular Formula: C₁₁H₂₁NO₁₀S₃
• Molecular Weight: 423.48014
• CID: 368867
• PubChem ID: 9548622

Glucoiberin Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfinyl)-N-(sulfooxy)butanimidate]
• glucoiberin
• GLUCOIBERIN, POTASSIUM SALT
• 46V6R5SR5V
• [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-4-methylsulfinyl-N-sulfooxybutanimidothioate
• 3-(methylsulfinyl)propyl glucosinolate
• MFCD09752807
• 554-88-1
• UNII-46V6R5SR5V
• GLUCOIBERIN(RG)
• Glucoiberin , HPLC Grade
• beta-D-Glucopyranose, 1-thio-, 1-(4-(methylsulfinyl)-N-(sulfooxy)butanimidate)
• 3-(Methylsulfinyl)propylglucosinolate

• InChIKey： PHYYADMVYQURSX-WWFIZPDBSA-N
• Inchi： InChI=1S/C11H21NO10S3/c1-24(17)4-2-3-7(12-22-25(18,19)20)23-11-10(16)9(15)8(14)6(5-13)21-11/h6,8-11,13-16H,2-5H2,1H3,(H,18,19,20)/b12-7+/t6-,8-,9+,10-,11+,24?/m1/s1
• SMILES： CS(=O)CCCC(=NOS(=O)(=O)O)SC1C(C(C(C(O1)CO)O)O)O

Computed Properties

• Exact Mass: 439.02773
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 9
• Monoisotopic Mass: 423.033
• Heavy Atom Count: 25
• Complexity: 577
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 236A^2

Experimental Properties

• PSA: 199.92
• Refractive Index: 1.673
• Density: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkylglucosinolates